Cas no 1254062-39-9 (4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole)

4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole is a brominated thiophene-functionalized benzotriazole derivative with applications in organic electronics and materials science. Its structure incorporates electron-deficient bromothiophene units and a flexible octyl chain, enhancing solubility and processability in organic solvents. The benzotriazole core contributes to strong electron-accepting properties, making it suitable for use as an electron-transport material or as a building block in conjugated polymers for optoelectronic devices. The bromine substituents enable further functionalization via cross-coupling reactions, facilitating tailored modifications for specific applications. This compound is particularly relevant in the development of organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs) due to its tunable electronic properties and stability.
4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole structure
1254062-39-9 structure
Product Name:4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole
CAS No:1254062-39-9
MF:C22H23Br2N3S2
MW:553.37612080574
CID:1090162
PubChem ID:71721485
Update Time:2025-10-30

4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole
    • 4,7-bis(5-bromothiophen-2-yl)-2-octylbenzotriazole
    • 9-(1-Octylnonyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole polymer with 4,7-bis(5-bromo-2-thienyl)-2-octyl-2H-benzotriazole
    • 4,7-Bis(5-bromo-2-thienyl)-2-n-octyl-2H-benzotriazole
    • AX8282305
    • B4542
    • 2-Octyl-4,7-bis(5-bromo-2-thienyl)-2H-benzotriazole
    • 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzotriazole
    • DTXSID70857043
    • 1254062-41-3
    • MFCD27923045
    • 4,7-BIS(5-BROMOTHIOPHEN-2-YL)-2-OCTYL-1,2,3-BENZOTRIAZOLE
    • D89091
    • 1254062-39-9
    • 4,7-bis(5-bromothiophen-2-yl)-2-octyl-2H-1,2,3-benzotriazole
    • Inchi: 1S/C22H23Br2N3S2/c1-2-3-4-5-6-7-14-27-25-21-15(17-10-12-19(23)28-17)8-9-16(22(21)26-27)18-11-13-20(24)29-18/h8-13H,2-7,14H2,1H3
    • InChI Key: KPXJKVVGOPZOPK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=CC=C(C3=CC=C(S3)Br)C3C2=NN(CCCCCCCC)N=3)S1

Computed Properties

  • Exact Mass: 550.97000
  • Monoisotopic Mass: 550.97002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.2
  • XLogP3: 9.8

Experimental Properties

  • PSA: 87.19000
  • LogP: 8.77380

4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole Pricemore >>

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4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole Related Literature

Additional information on 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole

Professional Introduction to Compound with CAS No 1254062-39-9 and Product Name: 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole

The compound with the CAS number 1254062-39-9 and the product name 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole represents a significant advancement in the field of medicinal chemistry and materials science. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple bromine substituents on the thiophene rings and the incorporation of an octyl side chain contribute to its distinct chemical behavior, making it a promising candidate for various applications.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole structure combines the advantages of thiophene derivatives with the stability provided by the triazole ring. This combination has been shown to enhance binding affinity and selectivity in several biological targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The bromine atoms on the thiophene rings can participate in various interactions with biological targets, leading to potent inhibition of microbial growth. Additionally, the octyl side chain increases the lipophilicity of the molecule, which can improve its cell membrane penetration and overall bioavailability. These features make it particularly suitable for addressing emerging challenges in antibiotic resistance.

Recent studies have also explored the photophysical properties of this compound, demonstrating its potential as a material for optoelectronic applications. The conjugated system formed by the thiophene and triazole rings allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituents further enhance stability under various conditions, making it a reliable candidate for industrial-scale production.

The synthesis of 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include bromination of thiophene derivatives followed by coupling with an octyl group and final cyclization to form the triazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve optimal results.

Evaluation of the compound's toxicological profile is essential before considering its clinical application. Preliminary in vitro studies have shown that it exhibits low toxicity at therapeutic concentrations while maintaining high efficacy against target pathogens. Further research is ongoing to fully characterize its safety profile and identify any potential side effects.

The versatility of 4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole extends beyond pharmaceuticals into other areas such as material science. Its unique electronic properties make it suitable for use in organic semiconductors and sensors. The ability to fine-tune its structure allows researchers to tailor its properties for specific applications, opening up new possibilities for innovation.

As research continues to uncover new applications for this compound, collaboration between chemists, biologists, and engineers will be crucial in translating laboratory findings into practical solutions. The development of novel synthetic methodologies will also play a key role in scaling up production while maintaining quality standards.

In conclusion,4,7-Bis(5-bromothiophen-2-yl)-2-octyl-2H-benzo[d][1,2,3]triazole represents a significant advancement in synthetic chemistry with broad implications for medicine and materials science. Its unique structural features and functional properties make it a valuable asset in ongoing research efforts aimed at addressing global challenges in health and technology.

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